Cas no 2680822-92-6 (2-3-methoxy-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid)

• Product Name: 2-3-methoxy-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid
• CAS No: 2680822-92-6
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 5653084
• PubChem ID: 165915200
• Update Time: 2025-05-22

2-3-methoxy-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-methoxy-1-(2,2,2-trifluoroacetyl)azetidin-3-yl]acetic acid
• EN300-28277056
• 2680822-92-6
• 2-3-methoxy-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid

• Inchi： 1S/C8H10F3NO4/c1-16-7(2-5(13)14)3-12(4-7)6(15)8(9,10)11/h2-4H2,1H3,(H,13,14)
• InChI Key： OFVQRGQZZPWOOY-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(CC(=O)O)(C1)OC)=O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-3-methoxy-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid

Chemical Compound CAS No 2680822-92-6: 2-3-Methoxy-1-(2,2,2-Trifluoroacetyl)Azetidin-3-Yl Acetic Acid

The chemical compound with CAS number 2680822-92-6, commonly referred to as 2-3-methoxy-1-(2,2,2-trifluoroacetyl)azetidin-3-yl acetic acid, is a highly specialized molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 2-3-methoxy-1-(2,2,2-trifluoroacetyl)azetidin-3-yl acetic acid is characterized by a central azetidine ring, which is a four-membered cyclic amine. This ring is substituted with a methoxy group at the 3-position and an acetyl group at the 1-position. The acetyl group itself is further modified with three fluorine atoms at the 2-position, creating a trifluoroacetyl moiety. The presence of these substituents imparts unique electronic and steric properties to the molecule, which are critical for its biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its trifluoroacetyl group is known to enhance metabolic stability and bioavailability, which are desirable traits in pharmaceutical agents. Additionally, the methoxy group at the 3-position contributes to hydrogen bonding capabilities, further enhancing its interaction with biological targets.

The synthesis of cas no 2680822-92 involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the azetidine ring and introduce the necessary substituents. These methods have been optimized to achieve high yields and purity levels, ensuring the compound's suitability for biological testing.

In terms of biological activity, cas no 1-(trifluoroacetyl)azetidin derivatives have shown promise in inhibiting enzymes associated with inflammatory diseases and neurodegenerative conditions. For instance, studies have demonstrated its ability to modulate cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, its trifluoromethyl groups contribute to its lipophilicity, allowing it to cross cellular membranes more effectively.

The development of methoxy azetidine acetic acid derivatives has also opened new avenues for exploring their role in cancer therapy. Preclinical studies suggest that these compounds may exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to their ability to target specific signaling pathways that are overactive in malignant cells.

In conclusion, the compound with CAS number cas no 947757, or more specifically cas no 947757, represents a significant advancement in chemical synthesis and drug discovery. Its unique structure and promising biological properties make it a valuable tool for researchers in various fields of medicine and pharmacology.